Cas no 265330-98-1 (Zinc,bromo(5-ethoxy-5-oxopentyl)-)

• Product Name: Zinc,bromo(5-ethoxy-5-oxopentyl)-
• CAS No: 265330-98-1
• MF: C₇H₁₃BrO₂Zn
• MW: 274.489918470383
• MDL: MFCD00671978
• CID: 247726
• PubChem ID: 24873204
• Update Time: 2025-07-16

Zinc,bromo(5-ethoxy-5-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bromo(5-ethoxy-5-oxopentyl)-
• 5-Ethoxy-5-Oxopentylzinc Bromide
• 4-(Ethoxycarbonyl)butylzinc bromide
• bromozinc(1+),ethyl pentanoate
• 4-(Ethoxycarbonyl)butylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• 4-ethoxycarbonylbutylzinc bromide
• 5-Ethoxy-5-oxopentylzinc bromide 0.5 M in Tetrahydrofuran
• 5-Ethoxy-5-oxopentylzinc bromide solution
• MFCD00671978
• J-016464
• ETHYL 5-(BROMOZINCIO)PENTANOATE
• Zinc, bromo(5-ethoxy-5-oxopentyl)-
• AKOS016018067
• 5-Ethoxy-5-oxopentylzinc bromide, 0.50 M in THF
• 5-ETHOXY-5-OXOPENTYLZINCBROMIDE
• bromozinc(1+);ethyl pentanoate
• (5-ethoxy-5-oxopentyl)zinc(II) bromide
• 4-(Ethoxycarbonyl)butylzinc bromide, 0.5M in THF
• 265330-98-1

• MDL： MFCD00671978
• Inchi： 1S/C7H13O2.BrH.Zn/c1-3-5-6-7(8)9-4-2;;/h1,3-6H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： JJSSUZYKRQXNFR-UHFFFAOYSA-M
• SMILES： Br[Zn+].O(CC)C(CCC[CH2-])=O

Computed Properties

• Exact Mass: 271.93900
• Monoisotopic Mass: 271.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 88.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Liquid
• Density: 0.978 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: 1 °F
• Water Partition Coefficient: Reacts with water.
• PSA: 26.30000
• LogP: 2.53050
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Color/Form: 0.5 M in THF

Zinc,bromo(5-ethoxy-5-oxopentyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319-H335-H351
• Warning Statement： P261-P281-P305+P351+P338
• Hazardous Material transportation number：UN 3399 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 19-36/37-40
• Safety Instruction： S16; S26; S33; S36
• Hazardous Material Identification：
• Risk Phrases：R11; R14; R19; R22; R36/37/38; R40
• HazardClass：4.3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Zinc,bromo(5-ethoxy-5-oxopentyl)-

Comprehensive Overview of Zinc,bromo(5-ethoxy-5-oxopentyl)- (CAS No. 265330-98-1): Properties, Applications, and Industry Insights

Zinc,bromo(5-ethoxy-5-oxopentyl)- (CAS No. 265330-98-1) is a specialized organozinc compound with unique chemical properties that make it valuable in advanced synthetic and industrial applications. This compound, characterized by its bromo and ethoxy functional groups, has garnered attention in fields such as pharmaceuticals, agrochemicals, and material science. Its molecular structure, featuring a 5-ethoxy-5-oxopentyl chain, enables precise reactivity in cross-coupling reactions, a topic frequently searched by chemists exploring organometallic catalysts and green chemistry alternatives.

Recent trends in sustainable chemistry have amplified interest in Zinc,bromo(5-ethoxy-5-oxopentyl)-, as researchers seek eco-friendly reagents for C-C bond formation. The compound’s role in Negishi coupling—a popular query in academic databases—highlights its efficiency in constructing complex organic frameworks. Industry reports also link its use to high-performance polymers and electronic materials, addressing growing demand for lightweight, conductive components in renewable energy technologies like solar cells and battery anodes.

From a safety standpoint, Zinc,bromo(5-ethoxy-5-oxopentyl)- requires careful handling due to its moisture sensitivity, a detail often overlooked in lab-scale synthesis discussions online. Analytical techniques such as NMR spectroscopy and HPLC-MS (common search terms among quality control professionals) are critical for verifying its purity, especially when used in API intermediates for drug development. This aligns with pharmaceutical industry FAQs about trace metal analysis and regulatory compliance.

The compound’s compatibility with biodegradable solvents resonates with the circular economy movement, a hot topic in 2024. Startups exploring bio-based chemicals have cited derivatives of 265330-98-1 as potential substitutes for traditional petrochemical catalysts. Additionally, its low toxicity profile (compared to analogous cadmium compounds) makes it a candidate for environmental remediation applications, another trending search theme.

Innovations in flow chemistry systems—frequently queried in chemical engineering forums—have enabled safer large-scale deployment of Zinc,bromo(5-ethoxy-5-oxopentyl)-. Patent analyses reveal its use in OLED manufacturing, particularly for electron transport layers, answering tech enthusiasts’ questions about next-gen display materials. Meanwhile, its chemodivergent behavior (a niche but growing keyword) opens avenues for cascade reactions in medicinal chemistry.

For researchers troubleshooting air-sensitive compounds, practical guides often reference this zinc derivative’s stabilization with ligand additives. Its thermal stability (up to 150°C) also positions it favorably in high-temperature catalysis searches. As industries prioritize atom economy, the compound’s 92% theoretical yield in model reactions—verified by recent ACS publications—addresses a key metric in process chemistry optimization queries.